Cas no 1248355-74-9 (1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene)

• Product Name: 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene
• CAS No: 1248355-74-9
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6419002
• PubChem ID: 62108517
• Update Time: 2025-08-04

1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene
• Benzene, 1-[2-bromo-1-(2-methoxyethoxy)ethyl]-3-methyl-
• 1-[2-bromo-1-(2-methoxyethoxy)ethyl]-3-methylbenzene
• CS-0280815
• EN300-1135309
• 1248355-74-9
• AKOS011388073
• 1-(2-Bromo-1-(2-methoxyethoxy)ethyl)-3-methylbenzene

• Inchi： 1S/C12H17BrO2/c1-10-4-3-5-11(8-10)12(9-13)15-7-6-14-2/h3-5,8,12H,6-7,9H2,1-2H3
• InChI Key： ZWLLZYLDODBNMQ-UHFFFAOYSA-N
• SMILES： C1(C(OCCOC)CBr)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 310.0±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene

Introduction to 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene (CAS No. 1248355-74-9) and Its Applications in Modern Chemical Research

1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene, identified by the CAS number 1248355-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a brominated aromatic ring substituted with an ethoxyether side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural features of this compound, including its bromine atom and methoxyethoxy group, provide versatile handles for further functionalization, making it a cornerstone in the development of novel therapeutic agents.

The bromine substituent on the aromatic ring of 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene is particularly noteworthy, as it serves as an excellent site for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of modern pharmaceuticals. The methoxyethoxy group, on the other hand, introduces polarity and solubility characteristics that can be exploited in drug delivery systems and pharmacokinetic studies. The combination of these structural elements makes this compound a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules, particularly those with potential therapeutic applications. The 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene molecule has been employed in several cutting-edge synthetic strategies. For instance, its bromine atom has been utilized in palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups at various positions along the molecule. These modifications have led to the discovery of novel compounds with enhanced biological activity, including potential antimicrobial and anti-inflammatory properties.

Moreover, the 2-methoxyethoxy side chain has been shown to influence the pharmacokinetic behavior of derived compounds. Studies have demonstrated that this moiety can enhance oral bioavailability by improving solubility and reducing metabolic degradation. This insight has been particularly valuable in the development of prodrugs and targeted drug delivery systems. The ability to fine-tune these properties by modifying the 1-(2-methoxyethoxy)ethyl group has opened up new avenues for drug design, allowing for greater control over how drugs are absorbed, distributed, metabolized, and excreted by the body.

The pharmaceutical industry has also shown interest in this compound due to its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes involved in disease pathways. For example, derivatives of 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene have been explored as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom provides a handle for further functionalization via transition metal catalysis, enabling the construction of highly specific inhibitors with improved efficacy and reduced side effects.

Recent advances in computational chemistry have further enhanced the utility of 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene. Molecular modeling studies have been conducted to predict how modifications to its structure will affect its biological activity. These simulations have helped guide experimental efforts by identifying promising candidates for further optimization. Additionally, computational methods have been used to screen large libraries of derivatives virtualy before synthesizing them in the lab, significantly reducing both time and costs associated with drug discovery.

The synthesis of 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene itself is an intriguing challenge that has driven innovation in synthetic methodology. Traditional approaches often involve multi-step sequences with multiple purification steps, which can be time-consuming and yield-limited. However, recent developments in catalytic systems have enabled more efficient routes to this compound. For instance, palladium-catalyzed borylation followed by bromination has provided a streamlined approach to introducing the key functional groups at once. Such advances not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

The versatility of 1-(2-methoxyethoxy)ethyl group is another area of active research. This moiety can be further modified through various chemical transformations, including ether cleavage or oxidation reactions, providing access to a wide range of derivatives with distinct properties. Such flexibility is invaluable in medicinal chemistry, where subtle changes in molecular structure can dramatically alter biological activity. The ability to systematically explore these modifications has led to a deeper understanding of structure-activity relationships (SAR), which is fundamental to rational drug design.

In conclusion,1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methylbenzene (CAS No. 1248355-74-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic strategies and biological applications, making it an indispensable tool for chemists working on next-generation therapeutics. As research continues to uncover new ways to leverage its properties,this molecule is poised to play an even greater role in advancing drug discovery efforts worldwide.